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Compound of Interest

Compound Name: Neochlorogenic acid methyl ester
Cat. No.: B12387730
Get Quote
\ J

This document provides immediate and essential safety, handling, and disposal information for
Neochlorogenic acid methyl ester (CAS No. 123410-65-1). The following guidelines are
crucial for ensuring the safety of researchers, scientists, and drug development professionals in
a laboratory setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Neochlorogenic acid methyl ester is not readily
available, data from the structurally similar compound, Chlorogenic acid, and general principles
of laboratory safety for handling chemical solids should be strictly followed. The compound is
intended for research use only.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles

Chemical safety goggles
compliant with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[1]

Skin Protection

Gloves

Chemically resistant gloves

(e.g., nitrile).

Protective Clothing

Alab coat or other appropriate
protective clothing to prevent

skin exposure.[1]

Respiratory Protection

Not generally required

Under normal use conditions
with adequate ventilation,
respiratory protection is not
typically needed.[1] A particle
filter respirator may be
considered if dust formation is

likely.

Il. Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[1]

Work should be conducted in a fume hood if there is a risk of aerosolization or dust

formation.

An eyewash station and safety shower should be readily accessible.[2]

. Handling the Solid Compound:

Before use, allow the container to reach room temperature to avoid moisture condensation.

Carefully weigh the required amount of the solid powder, minimizing dust generation.[1][2]
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e Avoid contact with skin, eyes, or clothing.[1]
e Avoid ingestion and inhalation.[1]
3. Dissolution:

» Neochlorogenic acid methyl ester is soluble in various solvents, including Dimethyl
Sulfoxide (DMSO), Pyridine, Methanol, Ethanol, Chloroform, Dichloromethane, Ethyl
Acetate, and Acetone.[3][4][5]

» When dissolving, add the solvent slowly to the solid to prevent splashing.
4. Storage:
o Store in a tightly sealed container.

o Keep refrigerated at 2-8°C for long-term storage, away from light and moisture.[3]

lll. Disposal Plan

1. Waste Collection:

» All waste materials, including unused compounds and contaminated consumables (e.g.,
pipette tips, gloves), should be collected in a designated and properly labeled hazardous
waste container.

2. Waste Disposal:

e Dispose of chemical waste in accordance with all applicable federal, state, and local
environmental regulations.

» Do not release into the environment.[1]

o Contaminated clothing and shoes should be discarded or thoroughly cleaned before reuse.

[6]

IV. Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling Neochlorogenic acid
methyl ester in a laboratory setting.
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Handling
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Cleanup & Disposal

Collect Waste in Labeled Container
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Caption: Workflow for Safe Handling of Neochlorogenic acid methyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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